![molecular formula C25H34N2O4 B4727484 3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide](/img/structure/B4727484.png)
3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide
Overview
Description
3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique properties that make it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide is not fully understood. It is believed to act on the dopamine system in the brain, which is involved in reward and motivation. This compound may also affect the serotonin system, which is involved in mood regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. It has been found to have potential as a pain reliever and as a treatment for opioid addiction. Additionally, it has been studied for its potential use in treating Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide in lab experiments is its unique properties. This compound has been found to have potential as a treatment for opioid addiction and as a pain reliever. Additionally, it has been studied for its potential use in treating Parkinson's disease. However, one limitation of using this compound is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on 3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide. One direction is to further study its potential as a pain reliever and as a treatment for opioid addiction. Additionally, more research is needed to understand its mechanism of action and its effects on the dopamine and serotonin systems in the brain. Another direction is to study its potential use in treating other neurological disorders, such as Alzheimer's disease and Huntington's disease.
Scientific Research Applications
The unique properties of 3,4,5-triethoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide make it a valuable tool for studying various biological processes. This compound has been used in research related to pain management, addiction, and neurological disorders. It has been found to have potential as a treatment for opioid addiction and as a pain reliever. Additionally, it has been studied for its potential use in treating Parkinson's disease.
properties
IUPAC Name |
3,4,5-triethoxy-N-[2-(4-methylpiperidin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N2O4/c1-5-29-22-16-19(17-23(30-6-2)24(22)31-7-3)25(28)26-20-10-8-9-11-21(20)27-14-12-18(4)13-15-27/h8-11,16-18H,5-7,12-15H2,1-4H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URGOQBVTBLYFAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=C2N3CCC(CC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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